Cas no 1934874-87-9 (2,5-bis(difluoromethyl)pyrrolidine)

• Product Name: 2,5-bis(difluoromethyl)pyrrolidine
• CAS No: 1934874-87-9
• MF: C₆H₉F₄N
• MW: 171.135975599289
• CID: 5192306
• PubChem ID: 130689769
• Update Time: 2025-06-11

2,5-bis(difluoromethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• CID 130689769
• Pyrrolidine, 2,5-bis(difluoromethyl)-
• 2,5-bis(difluoromethyl)pyrrolidine

• Inchi： 1S/C6H9F4N/c7-5(8)3-1-2-4(11-3)6(9)10/h3-6,11H,1-2H2
• InChI Key： BXKUEVLLSDIHCM-UHFFFAOYSA-N
• SMILES： N1C(C(F)F)CCC1C(F)F

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 152.7±25.0 °C(Predicted)
• pka: 6.94±0.10(Predicted)

Additional information on 2,5-bis(difluoromethyl)pyrrolidine

Introduction to 2,5-bis(difluoromethyl)pyrrolidine (CAS No. 1934874-87-9)

2,5-bis(difluoromethyl)pyrrolidine (CAS No. 1934874-87-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinctive pyrrolidine core and the presence of difluoromethyl groups at the 2 and 5 positions. The combination of these structural features endows 2,5-bis(difluoromethyl)pyrrolidine with a range of interesting properties that make it a valuable building block for various applications.

The synthesis of 2,5-bis(difluoromethyl)pyrrolidine has been a topic of extensive research due to its potential in the development of novel pharmaceuticals and advanced materials. Recent studies have focused on optimizing synthetic routes to improve yield and purity, as well as exploring the reactivity and functionalization of this compound. One notable approach involves the use of transition-metal-catalyzed reactions, which have shown promise in achieving high selectivity and efficiency.

In the context of pharmaceutical research, 2,5-bis(difluoromethyl)pyrrolidine has been investigated for its potential as a scaffold for drug discovery. The difluoromethyl groups can influence the pharmacokinetic properties of molecules, such as their solubility, stability, and bioavailability. Additionally, the pyrrolidine ring provides a flexible backbone that can be readily modified to explore a wide range of biological activities. Recent studies have demonstrated that derivatives of 2,5-bis(difluoromethyl)pyrrolidine exhibit promising anti-inflammatory and anti-cancer properties.

The physical and chemical properties of 2,5-bis(difluoromethyl)pyrrolidine are also noteworthy. The compound is typically a colorless liquid with a boiling point around 100°C under reduced pressure. Its solubility in common organic solvents such as dichloromethane and ethanol makes it easy to handle in laboratory settings. The presence of fluorine atoms imparts unique electronic and steric effects that can be harnessed in various chemical reactions.

In materials science, 2,5-bis(difluoromethyl)pyrrolidine has been explored for its potential in the development of functional polymers and coatings. The difluoromethyl groups can enhance the hydrophobicity and thermal stability of materials, making them suitable for applications in electronics and surface engineering. Recent advancements in polymer chemistry have led to the synthesis of copolymers containing 2,5-bis(difluoromethyl)pyrrolidine, which exhibit improved mechanical properties and resistance to environmental degradation.

The safety profile of 2,5-bis(difluoromethyl)pyrrolidine is an important consideration for its practical use. While detailed toxicological data is still being compiled, preliminary studies suggest that the compound is relatively non-toxic at low concentrations. However, standard safety protocols should be followed when handling this compound to ensure the well-being of laboratory personnel.

In conclusion, 2,5-bis(difluoromethyl)pyrrolidine (CAS No. 1934874-87-9) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features make it an attractive candidate for drug discovery, materials science, and other advanced applications. Ongoing research continues to uncover new possibilities for this intriguing molecule, highlighting its importance in modern chemistry.